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CAS No.: 80325-04-8

Cat. No.: B15552414

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gangliosides are sialic acid-containing glycosphingolipids that are particularly abundant in the

nervous system, playing crucial roles in cell signaling, cell-to-cell recognition, and

neurodevelopment.[1] Ganglioside GA1, also known as asialo-GM1, is a neutral

glycosphingolipid and a precursor in the biosynthesis of more complex gangliosides. Under

normal physiological conditions, GA1 is present at low levels in the brain. However, its

accumulation is a key pathological hallmark of GM1 gangliosidosis, a lysosomal storage

disorder caused by a deficiency of the enzyme β-galactosidase.[2] This accumulation leads to

severe neurodegeneration.[3] Therefore, the accurate quantification of GA1 in brain tissue is

critical for understanding the pathophysiology of GM1 gangliosidosis, developing therapeutic

strategies, and monitoring their efficacy.

This document provides detailed application notes and protocols for the quantification of

Ganglioside GA1 in brain tissue using three common analytical techniques: Liquid
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Chromatography with Tandem Mass Spectrometry (LC-MS/MS), High-Performance Thin-Layer

Chromatography (HPTLC), and Enzyme-Linked Immunosorbent Assay (ELISA).

Ganglioside GA1 Biosynthesis Pathway
The biosynthesis of gangliosides is a stepwise process involving the sequential addition of

monosaccharides to a ceramide backbone.[4][5][6] GA1 is synthesized from lactosylceramide

and serves as an intermediate in the formation of GM1 and other complex gangliosides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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